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molecular formula C4H2Br2N2 B1314686 2,3-Dibromopyrazine CAS No. 95538-03-7

2,3-Dibromopyrazine

Cat. No. B1314686
CAS RN: 95538-03-7
M. Wt: 237.88 g/mol
InChI Key: VLPBEKHOQWMYTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07807671B2

Procedure details

To sodium hydride (0.20 g) taken in THF (15 ml), morpholine (0.735 ml) was added under nitrogen, at 0° C. The reaction mixture stirred for about 15 minutes, then 2,3-dibromopyrazine (2 g) dissolved in dry THF (15 ml) was added. The reaction mixture was allowed to stir at reflux conditions for overnight. The reaction mixture was quenched with water (5 ml), and volatiles were removed under vacuum. The resulting crude mass was purified by column chromatography to afford pure 4-(5-bromopyrazin-2-yl)morpholine.
Name
sodium hydride
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
morpholine
Quantity
0.735 mL
Type
reactant
Reaction Step Two
Name
2,3-dibromopyrazine
Quantity
2 g
Type
reactant
Reaction Step Three
Name
THF
Quantity
15 mL
Type
solvent
Reaction Step Three
Name
THF
Quantity
15 mL
Type
solvent
Reaction Step Four
Name
4-(5-bromopyrazin-2-yl)morpholine

Identifiers

REACTION_CXSMILES
[H-].[Na+].[NH:3]1[CH2:8][CH2:7][O:6][CH2:5][CH2:4]1.[Br:9][C:10]1[C:15](Br)=[N:14][CH:13]=[CH:12][N:11]=1>C1COCC1>[Br:9][C:10]1[N:11]=[CH:12][C:13]([N:3]2[CH2:8][CH2:7][O:6][CH2:5][CH2:4]2)=[N:14][CH:15]=1 |f:0.1|

Inputs

Step One
Name
sodium hydride
Quantity
0.2 g
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
morpholine
Quantity
0.735 mL
Type
reactant
Smiles
N1CCOCC1
Step Three
Name
2,3-dibromopyrazine
Quantity
2 g
Type
reactant
Smiles
BrC1=NC=CN=C1Br
Name
THF
Quantity
15 mL
Type
solvent
Smiles
C1CCOC1
Step Four
Name
THF
Quantity
15 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture stirred for about 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
STIRRING
Type
STIRRING
Details
to stir
TEMPERATURE
Type
TEMPERATURE
Details
at reflux conditions for overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with water (5 ml), and volatiles
CUSTOM
Type
CUSTOM
Details
were removed under vacuum
CUSTOM
Type
CUSTOM
Details
The resulting crude mass was purified by column chromatography

Outcomes

Product
Details
Reaction Time
 15 min
Name
4-(5-bromopyrazin-2-yl)morpholine
Type
product
Smiles
BrC=1N=CC(=NC1)N1CCOCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.